Cas no 67632-66-0 (Perchloricacid, trichloromethyl ester)

67632-66-0 structure
Product name:Perchloricacid, trichloromethyl ester
Perchloricacid, trichloromethyl ester Chemical and Physical Properties
Names and Identifiers
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- Perchloricacid, trichloromethyl ester
- Trichloromethyl perchlorate
- Trichloromethyl perchlorate [Forbidden]
- LogP
- 67632-66-0
- DTXSID601284710
- Perchloric acid, trichloromethyl ester
-
- Inchi: InChI=1S/CCl4O4/c2-1(3,4)9-5(6,7)8
- InChI Key: JWQHSOBOERYWHT-UHFFFAOYSA-N
- SMILES: C(OCl(=O)(=O)=O)(Cl)(Cl)Cl
Computed Properties
- Exact Mass: 215.8552
- Monoisotopic Mass: 206.167065
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 20.2
Experimental Properties
- Density: 1.8933 (estimate)
- Melting Point: -55°C
- Boiling Point: 134°C at 760 mmHg
- Flash Point: 34.8°C
- PSA: 60.44
Perchloricacid, trichloromethyl ester Related Literature
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Badr A. Mahmoud,Abdulmajid A. Mirghni,Oladepo Fasakin,Kabir O. Oyedotun,Ncholu Manyala RSC Adv., 2020,10, 16349-16360
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H. V. Rasika Dias,Himashinie V. K. Diyabalanage,Mukunda M. Ghimire,Joshua M. Hudson,Devaborniny Parasar,Chammi S. Palehepitiya Gamage,Shan Li,Mohammad A. Omary Dalton Trans., 2019,48, 14979-14983
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3. Calixarene-facilitated transfer of alkali metal ions across the polarised liquid–liquid interfaceJoanna Wickens,Robert A. W. Dryfe,Francis S. Mair,Robin G. Pritchard,Roy Hayes,Damien W. M. Arrigan New J. Chem., 2000,24, 149-154
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Abhishek Lahiri,Natalia Borisenko,Andriy Borodin,Mark Olschewski,Frank Endres Phys. Chem. Chem. Phys., 2016,18, 5630-5637
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